[3-(2-Hydroxyethyl)-4-oxo-3,4-dihydrophthalazin-1-yl]acetic acid
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Description
[3-(2-Hydroxyethyl)-4-oxo-3,4-dihydrophthalazin-1-yl]acetic acid is a useful research compound. Its molecular formula is C12H12N2O4 and its molecular weight is 248.238. The purity is usually 95%.
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Biological Activity
[3-(2-Hydroxyethyl)-4-oxo-3,4-dihydrophthalazin-1-yl]acetic acid is a compound with potential therapeutic applications due to its unique structural characteristics and biological properties. This article explores its biological activity, synthesizing findings from various studies and sources.
- Chemical Name : this compound
- Molecular Formula : C10H12N2O3
- Molecular Weight : 204.21 g/mol
- CAS Number : 25947-11-9
Biological Activity Overview
The biological activity of this compound has been primarily investigated in the context of its effects on cellular mechanisms, particularly in relation to oxidative stress and hypoxia.
Antioxidant Activity
Research indicates that the compound exhibits significant antioxidant properties. In vitro studies have demonstrated its ability to scavenge free radicals and reduce oxidative stress markers in various cell lines. This activity is crucial for protecting cells from damage caused by reactive oxygen species (ROS).
Antihypoxic Effects
In vivo pharmacological trials have shown that this compound possesses potent antihypoxic effects. For example, studies involving animal models have reported that administration of the compound significantly prolongs survival times during induced hypoxic conditions. The compound's mechanism appears to involve the preservation of energy-rich compounds like ATP in cerebral tissues during episodes of oxygen deprivation .
Case Studies
-
Study on Hypoxia in Mice :
- Objective : To assess the protective effects on cerebral tissue during acute hypoxia.
- Methodology : Mice were subjected to normobaric hypoxia, and the compound was administered prior to exposure.
- Results : The compound demonstrated a survival time increase of up to 180% compared to control groups treated with standard antihypoxic agents like piracetam .
-
Cell Culture Studies on Oxidative Stress :
- Objective : To evaluate the antioxidant capacity in human cell lines.
- Methodology : Various concentrations of the compound were tested against oxidative stress induced by H2O2.
- Results : The compound significantly reduced cell death and oxidative stress markers, highlighting its protective role against oxidative damage .
The biological activity of this compound is attributed to several mechanisms:
- Free Radical Scavenging : The structure allows for effective interaction with free radicals, thus mitigating oxidative stress.
- Energy Preservation : By maintaining ATP levels during hypoxic conditions, the compound supports cellular metabolism and function under stress .
Comparative Analysis
The following table summarizes the biological activities of this compound compared to other known compounds:
Compound | Antioxidant Activity | Antihypoxic Effect | Mechanism of Action |
---|---|---|---|
[3-(2-Hydroxyethyl)-4-oxo...] | High | Significant | Free radical scavenging; ATP preservation |
Piracetam | Moderate | Low | Neuroprotective effects |
Meclofenoxate | Moderate | Moderate | Energy metabolism support |
Properties
IUPAC Name |
2-[3-(2-hydroxyethyl)-4-oxophthalazin-1-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O4/c15-6-5-14-12(18)9-4-2-1-3-8(9)10(13-14)7-11(16)17/h1-4,15H,5-7H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFXRQJWQOBKJIJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NN(C2=O)CCO)CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
923247-91-0 |
Source
|
Record name | 2-[3-(2-hydroxyethyl)-4-oxo-3,4-dihydrophthalazin-1-yl]acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.